Cas no 21547-70-6 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid
• CAS No: 21547-70-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 892556
• PubChem ID: 591299
• Update Time: 2025-04-19

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1 H-BENZOIMIDAZOL-2-YLSULFANYL)-PROPIONIC ACID
• 2-(1H-Benzoimidazol-2-ylsulfanyl)propionic acid
• 2-(1H-benzimidazol-2-ylsulfanyl)propanoic acid
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid
• STK267358
• 2-(1H-benzoimidazol-2-ylsulfanyl)propionicacid
• MFCD00627564
• CHEMBL1427027
• ALBB-006205
• Oprea1_694491
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]propanoic acid
• HMS594B07
• AG-690/33348024
• 21547-70-6
• 2-(1H-Benzoimidazol-2-ylsulfanyl)-propionic acid
• 2-((1H-Benzo[d]imidazol-2-yl)thio)propanoic acid
• 2-(1H-benzimidazol-2-ylthio)propanoic acid
• AKOS016041646
• 2-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid, AldrichCPR
• DTXSID00343661
• EN300-111107
• HMS2416F08
• SMR000123265
• F0902-1006
• ChemDiv1_002493
• MLS000523287
• CS-0308220
• Oprea1_131561
• AKOS000206222
• SR-01000426129
• Z56278754
• SR-01000426129-1

• MDL： MFCD00627564
• Inchi： 1S/C10H10N2O2S/c1-6(9(13)14)15-10-11-7-4-2-3-5-8(7)12-10/h2-6H,1H3,(H,11,12)(H,13,14)
• InChI Key： BPGKQRFDAPZJPQ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 222.04600
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.28000
• LogP: 2.12810

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT